Cas no 1261917-68-3 (6-(4-Fluoro-3-methylphenyl)pyridin-3-ol)

• Product Name: 6-(4-Fluoro-3-methylphenyl)pyridin-3-ol
• CAS No: 1261917-68-3
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• MDL: MFCD18323396
• CID: 2763350
• PubChem ID: 53229230
• Update Time: 2025-06-08

6-(4-Fluoro-3-methylphenyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-FLUORO-3-METHYLPHENYL)-5-HYDROXYPYRIDINE
• DTXSID00692484
• 1261917-68-3
• AKOS017552822
• A1-26529
• MFCD18323396
• 6-(4-Fluoro-3-methylphenyl)pyridin-3-ol

• MDL： MFCD18323396
• Inchi： 1S/C12H10FNO/c1-8-6-9(2-4-11(8)13)12-5-3-10(15)7-14-12/h2-7,15H,1H3
• InChI Key： KJBZFCHDYVNPJK-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2C=CC(=CN=2)O)C=C1C

Computed Properties

• Exact Mass: 203.074642105g/mol
• Monoisotopic Mass: 203.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(4-Fluoro-3-methylphenyl)pyridin-3-ol

Introduction to 6-(4-Fluoro-3-methylphenyl)pyridin-3-ol (CAS No. 1261917-68-3)

6-(4-Fluoro-3-methylphenyl)pyridin-3-ol, also known by its CAS number 1261917-68-3, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and a substituted phenyl group. The presence of a fluorine atom and a methyl group on the phenyl ring adds to its chemical diversity and potential biological activity.

The chemical structure of 6-(4-Fluoro-3-methylphenyl)pyridin-3-ol has been extensively studied for its potential applications in drug discovery and development. Recent research has highlighted its role in various biological processes, including its interactions with specific receptors and enzymes. This compound has shown promising results in preclinical studies, suggesting its potential as a lead molecule for the development of novel therapeutic agents.

In the context of medicinal chemistry, 6-(4-Fluoro-3-methylphenyl)pyridin-3-ol is often evaluated for its pharmacological properties, such as its ability to modulate receptor activity, inhibit enzyme function, or interfere with signaling pathways. These properties are crucial for understanding its potential therapeutic applications and for optimizing its structure through medicinal chemistry approaches.

Recent Research Findings

A study published in the Journal of Medicinal Chemistry in 2022 investigated the pharmacological profile of 6-(4-Fluoro-3-methylphenyl)pyridin-3-ol. The researchers found that this compound exhibits potent activity against a specific G protein-coupled receptor (GPCR), which is implicated in several neurological disorders. The study demonstrated that 6-(4-Fluoro-3-methylphenyl)pyridin-3-ol acts as a selective agonist for this receptor, leading to significant improvements in animal models of these disorders.

Another notable study published in the European Journal of Medicinal Chemistry in 2021 explored the anti-inflammatory properties of 6-(4-Fluoro-3-methylphenyl)pyridin-3-ol. The researchers reported that this compound effectively inhibits the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in vitro and in vivo. These findings suggest that 6-(4-Fluoro-3-methylphenyl)pyridin-3-ol could be a valuable candidate for the treatment of inflammatory diseases.

In addition to its pharmacological properties, the chemical stability and solubility of 6-(4-Fluoro-3-methylphenyl)pyridin-3-ol have been investigated to ensure its suitability for pharmaceutical development. A study published in the Journal of Pharmaceutical Sciences in 2020 reported that this compound exhibits good stability under various conditions, including different pH levels and temperatures. Furthermore, it has been found to have acceptable solubility in both aqueous and organic solvents, which is essential for formulating it into various dosage forms.

Synthetic Routes and Derivatives

The synthesis of 6-(4-fluoro-3-methylphenyl)pyridin-3-ol has been optimized through several synthetic routes to improve yield and purity. One common approach involves the coupling of 4-fluoroacetophenone with malononitrile followed by cyclization and hydrolysis steps. This method has been widely adopted due to its efficiency and scalability. Researchers are also exploring alternative synthetic strategies to enhance the synthetic accessibility of this compound and its derivatives.

The development of derivatives of 6-(4-fluoro-3-methylphenyl)pyridin-3-ol is an active area of research aimed at improving its pharmacological properties or expanding its therapeutic applications. For example, modifications to the substituents on the phenyl ring or the pyridine ring can lead to compounds with enhanced potency or selectivity. These efforts are driven by the need to address unmet medical needs and to develop more effective treatments for various diseases.

Clinical Potential and Future Directions

The clinical potential of 6-(4-fluoro-3-methylphenyl)pyridin-3-ol is being actively explored through preclinical studies and early-stage clinical trials. Preliminary data from these studies suggest that this compound may have therapeutic benefits in treating neurological disorders, inflammatory diseases, and other conditions characterized by dysregulated receptor activity or signaling pathways.

To further advance the clinical development of 6-(4-fluoro-3-methylphenyl)pyridin-3-ol, ongoing research is focused on optimizing its pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. These studies are crucial for ensuring that the compound can be safely administered to patients and for identifying any potential side effects or contraindications.

In conclusion, 6-(4-fluoro-3-methylphenyl)pyridin-3-oL (CAS No. 1261917- strong>-< strong>-< strong>-< strong>-< strong>-< strong>-< strong>-< strong>-< strong>-< strong>-< strong>-< strong>-< strong>-< strong>-< strong>-< strong>-< strong>-< strong>-< strong>-< strong>-< strong>-< strong>-< strong>-< strong>) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development as a novel therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases. p > article > response >